Cas no 1213480-35-3 ((1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine
• CAS No: 1213480-35-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6505891
• PubChem ID: 130750503
• Update Time: 2025-06-09

(1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine
• EN300-1985013
• 1213480-35-3

• Inchi： 1S/C10H14ClNO2/c1-6(12)7-4-5-8(13-2)10(14-3)9(7)11/h4-6H,12H2,1-3H3/t6-/m0/s1
• InChI Key： JDUWSYRBCOAIHQ-LURJTMIESA-N
• SMILES： ClC1C(=C(C=CC=1[C@H](C)N)OC)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine (CAS No. 1213480-35-3): Properties, Applications, and Research Insights

The compound (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine (CAS No. 1213480-35-3) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the chloro and dimethoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and its relevance to asymmetric synthesis.

In recent years, the demand for chiral building blocks like (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine has surged, driven by advancements in precision medicine and targeted therapies. This compound's stereospecificity aligns with the growing focus on enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects. Its CAS No. 1213480-35-3 is frequently searched in academic databases, reflecting its importance in organic chemistry and medicinal chemistry applications.

One of the key attractions of (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine is its versatility. The chloro and methoxy groups provide reactive sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. Additionally, its amine functionality makes it a candidate for catalysis and ligand design in metal-organic frameworks (MOFs).

From an industrial perspective, the synthesis and scalability of (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine are critical considerations. Optimizing its production to meet Good Manufacturing Practices (GMP) standards is a topic of ongoing research. The compound's chiral purity is another focal point, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and chiral chromatography are commonly employed to ensure quality control.

Environmental and regulatory factors also play a role in the compound's usage. While (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine is not classified as hazardous under current guidelines, its handling and disposal must adhere to green chemistry principles. Researchers are exploring solvent-free synthesis and biodegradable catalysts to minimize ecological impact, aligning with global sustainability goals.

In summary, (1S)-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-amine (CAS No. 1213480-35-3) represents a promising candidate for advancing drug development and material science. Its structural complexity and functional groups offer numerous opportunities for innovation, making it a subject of enduring interest in both academic and industrial settings.